Cas no 56317-15-8 (5,6,7,8-Tetramethoxy-2H-chromen-2-one)

5,6,7,8-Tetramethoxy-2H-chromen-2-one structure
56317-15-8 structure
Product Name:5,6,7,8-Tetramethoxy-2H-chromen-2-one
CAS No:56317-15-8
MF:C13H14O6
MW:266.246664524078
CID:376658
PubChem ID:151319
Update Time:2025-09-26

5,6,7,8-Tetramethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetramethoxy-2H-chromen-2-one
    • 5,6,7,8-Tetramethoxycoumarin
    • 5,6,7,8-tetramethoxychromen-2-one
    • 5,6,7,8-tetramethoxy-chromen-2-one
    • W1278
    • 56317-15-8
    • FS-10015
    • SCHEMBL17047859
    • DTXSID60204860
    • AKOS022184743
    • [ "" ]
    • DTXCID90127351
    • Inchi： 1S/C13H14O6/c1-15-9-7-5-6-8(14)19-10(7)12(17-3)13(18-4)11(9)16-2/h5-6H,1-4H3
    • InChI Key： FEGDYUCKOYJQOZ-UHFFFAOYSA-N
    • SMILES： O1C(C=CC2C(=C(C(=C(C1=2)OC)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 266.07900
  • Monoisotopic Mass: 266.079038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: Oil
  • Density: 1.249
  • Boiling Point: 448.9°Cat760mmHg
  • Flash Point: 202.3°C
  • Refractive Index: 1.536
  • PSA: 67.13000
  • LogP: 1.82740
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5,6,7,8-Tetramethoxy-2H-chromen-2-one Security Information

5,6,7,8-Tetramethoxy-2H-chromen-2-one Customs Data

  • HS CODE：2932209090
  • Customs Data：

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6,7,8-Tetramethoxy-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM280679-1g
5,6,7,8-Tetramethoxycoumarin
 56317-15-8 95%
1g
 $860 2021-06-17
Alichem
A449041785-1g
5,6,7,8-Tetramethoxycoumarin
 56317-15-8 95%
1g
 $910.80 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T98750-5mg
5,6,7,8-tetramethoxychromen-2-one
 56317-15-8 ,HPLC≥98%
5mg
 ¥3438.0 2023-09-06
Chemenu
CM280679-1g
5,6,7,8-Tetramethoxycoumarin
 56317-15-8 95%
1g
 $*** 2023-03-30
Ambeed
A108865-1mg
5,6,7,8-Tetramethoxycoumarin
 56317-15-8 98+%
1mg
 $143.0 2025-02-20
A2B Chem LLC
AG74762-5mg
5,6,7,8-Tetramethoxycoumarin
 56317-15-8 ≥98%
5mg
 $970.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1094061-1mg
5,6,7,8-Tetramethoxy-2H-1-benzopyran-2-one; 5,6,7,8-Tetramethoxycoumarin
 56317-15-8 98%
1mg
 ￥1319.00 2024-05-08

5,6,7,8-Tetramethoxy-2H-chromen-2-one Related Literature

Related Categories

56317-15-8 (5,6,7,8-Tetramethoxy-2H-chromen-2-one) Related Products

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk